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Compound of Interest

Compound Name: UNC2881

Cat. No.: B611994

For Researchers, Scientists, and Drug Development Professionals

Introduction

UNC2881 is a potent and specific inhibitor of Mer tyrosine kinase (MerTK), a member of the
TAM (Tyro3, Axl, Mer) receptor tyrosine kinase subfamily.[1][2][3] It demonstrates high
selectivity for MerTK with an IC50 value of 4.3 nM, distinguishing it from other TAM kinases like
Ax| (IC50 = 360 nM) and Tyro3 (IC50 = 250 nM).[1][4][5] In cellular assays, UNC2881 inhibits
Mer kinase phosphorylation with an IC50 of 22 nM.[4][5][6] Due to its role in processes like
platelet aggregation and macrophage activity, UNC2881 is a valuable tool for research in
thrombosis, inflammation, and oncology.[3][6]

Proper preparation of a stock solution is critical for obtaining reliable and reproducible
experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for UNC2881.
This document provides a detailed protocol for preparing, storing, and using UNC2881 stock
solutions.

Quantitative Data Summary

The following tables summarize the key properties and specifications for UNC2881.

Table 1: Chemical and Physical Properties
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Property

Value

Molecular Weight

463.58 g/mol [1][4][5]

Chemical Formula

C2sH33N702[1][4][5]

CAS Number

1493764-08-1[1][4][5]

Appearance

White to off-white solid[5]

Table 2: Solubility Data

Solvent Concentration Notes
Use fresh, anhydrous DMSO
as moisture can reduce

DMSO 30 - 92 mg/mL (approx. 65 - solubility.[4] Sonication or

198 mM)[1][4] warming to 60°C may be

required to achieve higher
concentrations.[5][7]

Ethanol ~5 -7 mg/mL[4] Heating may be required.[7]

Water Insoluble[4]

DMF 30 mg/mL[1]

Table 3: Recommended Storage Conditions

Form Temperature Duration Recommendations
Solid Powder -20°C 3 years[4][5][7] Store in a desiccator.
Recommended.
_ Aliquot to avoid
DMSO Stock Solution -80°C 1 - 2 years[4][5]
freeze-thaw cycles.[4]
[8]
] Suitable for shorter-
DMSO Stock Solution -20°C 1 month - 1 year[4][5]

term storage.
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Signaling Pathway and Experimental Workflow

The following diagrams illustrate the biological context and experimental application of

UNC2881.
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Caption: MerTK signaling pathway inhibited by UNC2881.
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Stock Solution Preparation
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Caption: Experimental workflow for using UNC2881.
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Experimental Protocol: Preparing a 10 mM Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of UNC2881 in DMSO.
Adjust volumes as needed for different concentrations.

Materials

o UNC2881 powder (MW = 463.58 g/mol )

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer and/or sonicator

Appropriate Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Procedure

o Pre-Weighing Preparation: Before opening, bring the UNC2881 vial to room temperature to
prevent moisture condensation.

» Weighing UNC2881.:

o Carefully weigh out a precise amount of UNC2881 powder. For example, to prepare 1 mL
of a 10 mM solution, weigh 4.64 mg of UNC2881.

o Calculation:Volume (L) x Concentration (mol/L) x MW (g/mol) = Mass (g)
o 0.001 L x 0.01 mol/L x 463.58 g/mol = 0.00464 g = 4.64 mg
 Dissolution:

o Transfer the weighed powder to a sterile vial.
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o Add the calculated volume of anhydrous DMSO (e.g., 1 mL for 4.64 mg). Using fresh
DMSO is crucial as it is hygroscopic, and absorbed water can significantly decrease the
solubility of UNC2881.[4]

o Cap the vial tightly and vortex thoroughly for several minutes.

e Ensuring Complete Dissolution:
o Visually inspect the solution against a light source for any undissolved particulates.

o If particulates remain, sonicate the vial in a water bath for 5-10 minutes.[7] Gentle warming
(up to 37°C) can also aid dissolution.[9] Avoid excessive heat.

o Storage:

o Once fully dissolved, divide the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This practice prevents contamination and degradation from
repeated freeze-thaw cycles.[4][8]

o Label each aliquot clearly with the compound name, concentration, and date.

o Store the aliquots at -80°C for long-term stability (up to 2 years).[5]

Application Notes
Dilution for In Vitro Cell-Based Assays

o Working Solution: To prepare a working solution, the DMSO stock is serially diluted in cell
culture medium.

e Final DMSO Concentration: It is critical to keep the final concentration of DMSO in the cell
culture below 0.5%, and ideally below 0.1%, to avoid solvent-induced cytotoxicity.[8][10]

e Vehicle Control: Always include a vehicle control in your experiments, which consists of cells
treated with the same final concentration of DMSO in the culture medium without the
inhibitor.[11]

e Precipitation: UNC2881 may precipitate when the DMSO stock is diluted into an aqueous
medium. If this occurs, vortexing or brief sonication can often redissolve the compound.[9]
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Formulation for In Vivo Animal Studies

Direct injection of a DMSO-based solution is often not suitable for animal studies due to toxicity
and poor solubility. A co-solvent formulation is typically required.

o Example Formulation: A common formulation involves a multi-step dilution. For instance, a
clear solution can be prepared with a final solvent ratio of 10% DMSO, 40% PEG300, 5%
Tween-80, and 45% saline.[5][12]

o Preparation: To prepare this formulation, first dilute the UNC2881 DMSO stock into PEG300,
mix well, then add Tween-80, mix again, and finally add saline to reach the final volume.[5]

o Fresh Preparation: Working solutions for in vivo experiments should be prepared fresh on
the day of use.[5]

Stability and Handling

* Freeze-Thaw Cycles: Avoid repeated freezing and thawing of the stock solution, as this can
compromise its stability.[4][8] Aliquoting is the best practice to prevent this.

o Hygroscopic Nature of DMSO: DMSO readily absorbs moisture from the air, which can lead
to compound precipitation over time.[13] Always use anhydrous DMSO and keep vials tightly
sealed.

o Safety: Handle UNC2881 and DMSO with appropriate safety precautions in a well-ventilated
area, wearing gloves and eye protection. DMSO can facilitate the absorption of substances
through the skin.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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